![molecular formula C25H19N3O4S B2738306 N-(3-methoxyphenyl)-2-[(4-oxo-3-phenyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)thio]acetamide CAS No. 899357-74-5](/img/structure/B2738306.png)
N-(3-methoxyphenyl)-2-[(4-oxo-3-phenyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methoxyphenyl)-2-[(4-oxo-3-phenyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C25H19N3O4S and its molecular weight is 457.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Compounds
- This compound has been used as a base for synthesizing various novel heterocyclic compounds. For instance, Abu‐Hashem et al. (2020) synthesized compounds like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines starting from a similar base structure. These compounds showed potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activity
- Nagaraju Kerru et al. (2019) prepared a series of derivatives from a similar base structure and tested them for antimicrobial activity. Some derivatives showed potent antibacterial and antifungal effects against a range of pathogens, including E. coli and C. albicans (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).
Pharmacokinetics and Bioavailability
- Dong et al. (2016) studied the pharmacokinetics and disposition of a similar thiouracil derivative, which is an irreversible inactivator of myeloperoxidase. Their study is essential for understanding the drug's behavior in clinical trials for cardiovascular diseases (Dong et al., 2016).
Antitumor Activity
- Hafez and El-Gazzar (2017) synthesized a series of thienopyrimidine derivatives, which showed potent anticancer activity against various human cancer cell lines. This highlights the potential of these compounds in cancer therapy (Hafez & El-Gazzar, 2017).
Anticonvulsant and Neurotoxicity Evaluation
- Shaquiquzzaman et al. (2012) synthesized pyrimidine derivatives with anticonvulsant properties and evaluated their neurotoxicity. Their research contributes to the development of new drugs for epilepsy and other neurological disorders (Shaquiquzzaman, Khan, Amir, & Alam, 2012).
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-[(4-oxo-3-phenyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O4S/c1-31-18-11-7-8-16(14-18)26-21(29)15-33-25-27-22-19-12-5-6-13-20(19)32-23(22)24(30)28(25)17-9-3-2-4-10-17/h2-14H,15H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JREDSKIRRZUOHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4)OC5=CC=CC=C53 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.